Cas no 1245773-20-9 (1-propyl-1H-pyrazole-3-carbonitrile)

1-propyl-1H-pyrazole-3-carbonitrile structure
1245773-20-9 structure
Product Name:1-propyl-1H-pyrazole-3-carbonitrile
CAS No:1245773-20-9
MF:C7H9N3
MW:135.166460752487
CID:3160312
PubChem ID:50896554
Update Time:2025-04-21

1-propyl-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-propyl-1H-pyrazole-3-carbonitrile
    • SCHEMBL1234301
    • STL584310
    • 1245773-20-9
    • 1-propylpyrazole-3-carbonitrile
    • AKOS005169239
    • DTXSID801293264
    • Inchi： 1S/C7H9N3/c1-2-4-10-5-3-7(6-8)9-10/h3,5H,2,4H2,1H3
    • InChI Key： HINNDJNBHMRFGL-UHFFFAOYSA-N
    • SMILES： N1(C=CC(C#N)=N1)CCC

Computed Properties

  • Exact Mass: 135.08
  • Monoisotopic Mass: 135.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6A^2
  • XLogP3: 1.1

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1-propyl-1H-pyrazole-3-carbonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1245773-20-9)1-propyl-1H-pyrazole-3-carbonitrile
Order Number:A1167287
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:08
Price ($):346.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1245773-20-9)1-propyl-1H-pyrazole-3-carbonitrile
A1167287
Purity:99%
Quantity:1g
Price ($):346.0
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